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beta-methylene selenazole-4-carboxamide adenine dinucleotide beta-methylene selenazole-4-carboxamide adenine dinucleotide
Brand Name: Vulcanchem
CAS No.: 151868-71-2
VCID: VC0136941
InChI: InChI=1S/C20H27N7O13P2Se/c21-16-10-18(24-4-23-16)27(5-25-10)20-14(31)12(29)9(40-20)2-38-42(35,36)6-41(33,34)37-1-8-11(28)13(30)15(39-8)19-26-7(3-43-19)17(22)32/h3-5,8-9,11-15,20,28-31H,1-2,6H2,(H2,22,32)(H,33,34)(H,35,36)(H2,21,23,24)/t8-,9-,11-,12-,13-,14-,15-,20-/m1/s1
SMILES: C1=C(N=C([Se]1)C2C(C(C(O2)COP(=O)(CP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)O)C(=O)N
Molecular Formula: C20H27N7O13P2Se
Molecular Weight: 714.4 g/mol

beta-methylene selenazole-4-carboxamide adenine dinucleotide

CAS No.: 151868-71-2

Main Products

VCID: VC0136941

Molecular Formula: C20H27N7O13P2Se

Molecular Weight: 714.4 g/mol

beta-methylene selenazole-4-carboxamide adenine dinucleotide - 151868-71-2

CAS No. 151868-71-2
Product Name beta-methylene selenazole-4-carboxamide adenine dinucleotide
Molecular Formula C20H27N7O13P2Se
Molecular Weight 714.4 g/mol
IUPAC Name [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-[[[(2R,3S,4R,5R)-5-(4-carbamoyl-1,3-selenazol-2-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methyl]phosphinic acid
Standard InChI InChI=1S/C20H27N7O13P2Se/c21-16-10-18(24-4-23-16)27(5-25-10)20-14(31)12(29)9(40-20)2-38-42(35,36)6-41(33,34)37-1-8-11(28)13(30)15(39-8)19-26-7(3-43-19)17(22)32/h3-5,8-9,11-15,20,28-31H,1-2,6H2,(H2,22,32)(H,33,34)(H,35,36)(H2,21,23,24)/t8-,9-,11-,12-,13-,14-,15-,20-/m1/s1
Standard InChIKey BQVYVGJIUMNETO-HVIRUEHBSA-N
Isomeric SMILES C1=C(N=C([Se]1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(CP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)O)C(=O)N
SMILES C1=C(N=C([Se]1)C2C(C(C(O2)COP(=O)(CP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)O)C(=O)N
Canonical SMILES C1=C(N=C([Se]1)C2C(C(C(O2)COP(=O)(CP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)O)C(=O)N
Synonyms eta-methylene SAD
beta-methylene selenazole-4-carboxamide adenine dinucleotide
beta-SAD
PubChem Compound 158551
Last Modified Nov 11 2021
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